Cas no 1283734-84-8 (1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319)

• Product Name: 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319
• CAS No: 1283734-84-8
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 4566496
• Update Time: 2025-08-05

1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione
• 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319

• Inchi： 1S/C24H24N2O3/c27-21-12-14-26(17-19-9-5-2-6-10-19)24(29)23(21)20-11-13-25(22(28)15-20)16-18-7-3-1-4-8-18/h1-10H,11-17H2
• InChI Key： KSXDVIMGGTUSDV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(=O)C(=C2CCN(CC3=CC=CC=C3)C(=O)C2)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4

Additional information on 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319

Introduction to 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 and Its Significance in Modern Chemical Biology

1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by the CAS number 1283734-84-8, represents a convergence of structural complexity and biological potential, making it a subject of intense study for its applications in drug discovery and molecular pharmacology.

The molecular framework of 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 incorporates multiple functional groups, including benzyl and piperidine moieties, which are well-documented for their role in enhancing the bioactivity of pharmaceutical agents. The presence of a 2,4-diketone moiety further adds to its chemical versatility, enabling diverse interactions with biological targets. This structural composition positions the compound as a promising candidate for developing novel therapeutic strategies.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their inherent biological activity and synthetic adaptability. 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 exemplifies this trend, as it combines elements from multiple heterocyclic systems into a single molecule. Such integrative approaches have been shown to yield compounds with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 is its potential application in modulating key biological pathways associated with neurological disorders. The piperidine scaffold is particularly relevant in this context, as it is a common structural motif found in drugs that target central nervous system (CNS) receptors. Preclinical studies have suggested that derivatives of piperidine can exhibit neuroprotective and anti-inflammatory effects, making them valuable candidates for further investigation.

The diketone functional group within 1-benzyl-3-(1-benzyl-2-oxo-piperidin-4-ylidene)piperidine-2,4-dione-B28319 also contributes to its biological relevance. Diketones have been extensively studied for their ability to interact with various enzymes and receptors, often leading to inhibitory or modulatory effects. This property has been exploited in the development of antimicrobial and anti-inflammatory agents, highlighting the versatility of diketone-containing compounds.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-benzyl-3-(1-benzyl-2-oxy-piperidin)-4-idene)piperidine)-2(24)dione-B28319. Molecular docking simulations have shown that this compound can bind effectively to several therapeutic targets, including kinases and transcription factors implicated in cancer and inflammatory diseases. These computational findings provide a strong rationale for conducting further experimental validation.

The synthesis of 1-benzyl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl--(bzl))))))))))))))dione-B28319 involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the complex benzyl-substituted piperidine core. Such catalytic approaches not only enhance reaction efficiency but also minimize unwanted byproducts, ensuring high yields and purity.

In conclusion, 1-Benzyl - - - - - - - - - - - - - - - (B28319) represents a significant advancement in the realm of chemical biology and pharmaceutical research. Its intricate structure and demonstrated bioactivity make it a valuable asset for developing novel therapeutics. As research continues to uncover new applications for this compound, its role in addressing complex diseases will likely expand, reinforcing its importance as a cornerstone in modern medicinal chemistry.